Cas no 83851-38-1 (LTA3 (Leukotriene A3 methyl ester))

• Product Name: LTA3 (Leukotriene A3 methyl ester)
• CAS No: 83851-38-1
• MF: C₂₁H₃₄O₃
• MW: 334.49286699295
• CID: 720960
• PubChem ID: 16219566
• Update Time: 2025-06-06

LTA3 (Leukotriene A3 methyl ester) Chemical and Physical Properties

Names and Identifiers

• Oxiranebutanoic acid,3-(1E,3E,5Z)-1,3,5-tetradecatrienyl-, methyl ester, (2S,3S)- (9CI)
• Leukotriene A3 methyl ester
• 14,15-dihydro-LTA4 methyl ester
• 5S-TRANS-5,6-OXIDO-7E,9E,11Z-EICOSATRIENOIC ACID,METHYL ESTER
• LTA3 METHYL ESTER
• Leukotriene A3 methyl ester, ~50 mug/mL in hexane: diethyl ether: triethylamine (95:5:0.5), >=95% (HPLC)
• MFCD00065894
• methyl 4-[(2S,3S)-3-[(1E,3E,5Z)-tetradeca-1,3,5-trienyl]oxiran-2-yl]butanoate
• AKOS040755936
• SR-01000946884-1
• 83851-38-1
• SR-01000946884
• LEUKOTRIENEA3METHYLESTER
• LTA3 (Leukotriene A3 methyl ester)

• Inchi： 1S/C21H34O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-16-19-20(24-19)17-15-18-21(22)23-2/h10-14,16,19-20H,3-9,15,17-18H2,1-2H3/b11-10-,13-12+,16-14+/t19-,20-/m0/s1
• InChI Key： YOAQIJHBMIIBJM-NLAMMTFYSA-N
• SMILES： O1[C@@H](/C=C/C=C/C=C\CCCCCCCC)[C@@H]1CCCC(=O)OC

Computed Properties

• Exact Mass: 334.25100
• Monoisotopic Mass: 334.25079494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 15
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.3
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.0±0.1 g/cm3
• Boiling Point: 439.0±20.0 °C at 760 mmHg
• Flash Point: -26 °C
• Refractive Index: 1.516
• PSA: 38.83000
• LogP: 5.51630
• Solubility: Not determined

LTA3 (Leukotriene A3 methyl ester) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1208 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-38-48/20-51/53-62-65-67
• Safety Instruction： 36/37-61-62
• Hazardous Material Identification：
• Risk Phrases：R11; R38; R48/20; R51/53; R62; R65; R67
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃